Cas no 162473-22-5 (9H-Xanthen-9-one,1,4,5-trihydroxy-)

• Product Name: 9H-Xanthen-9-one,1,4,5-trihydroxy-
• CAS No: 162473-22-5
• MF: C₁₃H₈O₅
• MW: 244.199624061584
• CID: 98039
• PubChem ID: 9916414
• Update Time: 2025-04-18

9H-Xanthen-9-one,1,4,5-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one,1,4,5-trihydroxy-
• 1,4,5-Trihydroxy-9H-xanthen-9-one
• 1,4,5-Trihydroxyxanthone
• [ "1", "4", "5-Trihydroxyxanthone" ]
• Subelliptene G
• Subelliptenone G
• 1
• SCHEMBL8958340
• CS-0016489
• FS-10448
• HY-N1197
• CHEMBL4081488
• AKOS032948664
• 162473-22-5
• 1,4,5-trihydroxyxanthen-9-one
• BDBM50268299
• DA-59808

• Inchi： 1S/C13H8O5/c14-7-4-5-9(16)13-10(7)11(17)6-2-1-3-8(15)12(6)18-13/h1-5,14-16H
• InChI Key： HFSVZCUBASBXKP-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C(C2C(=CC=C(C1=2)O)O)=O)O

Computed Properties

• Exact Mass: 244.03700
• Monoisotopic Mass: 244.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• XLogP3: 2.4

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 490.3±45.0 °C at 760 mmHg
• Flash Point: 196.9±22.2 °C
• PSA: 90.90000
• LogP: 2.06300
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

9H-Xanthen-9-one,1,4,5-trihydroxy- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone